Cas no 112941-33-0 (Benzenemethanesulfonamide, 2-(difluoromethoxy)-)

• Product Name: Benzenemethanesulfonamide, 2-(difluoromethoxy)-
• CAS No: 112941-33-0
• MF: C₈H₉F₂NO₃S
• MW: 237.223767995834
• CID: 3621918
• PubChem ID: 14275693
• Update Time: 2025-06-08

Benzenemethanesulfonamide, 2-(difluoromethoxy)- Chemical and Physical Properties

Names and Identifiers

• Benzenemethanesulfonamide, 2-(difluoromethoxy)-
• benzenemethanesulfonamide,2-(difluoromethoxy)-
• 2-(DIFLUOROMETHOXY)-BENZENEMETHANESULFONAMIDE
• RGLUGDUILRGASC-UHFFFAOYSA-N
• [2-(DIFLUOROMETHOXY)PHENYL]METHANESULFONAMIDE
• 112941-33-0
• EN300-679671

• Inchi： 1S/C8H9F2NO3S/c9-8(10)14-7-4-2-1-3-6(7)5-15(11,12)13/h1-4,8H,5H2,(H2,11,12,13)
• InChI Key： RGLUGDUILRGASC-UHFFFAOYSA-N
• SMILES： C1(CS(N)(=O)=O)=CC=CC=C1OC(F)F

Computed Properties

• Exact Mass: 237.02712065Da
• Monoisotopic Mass: 237.02712065Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 289
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 77.8Ų

Additional information on Benzenemethanesulfonamide, 2-(difluoromethoxy)-

Benzenemethanesulfonamide, 2-(difluoromethoxy)- (CAS No. 112941-33-0): A Comprehensive Overview in Modern Chemical Research

Benzenemethanesulfonamide, 2-(difluoromethoxy)-, identified by its Chemical Abstracts Service (CAS) number 112941-33-0, is a compound of significant interest in the field of pharmaceutical and chemical research. This molecule, featuring a benzenesulfonamide core substituted with a difluoromethoxy group, has garnered attention due to its unique structural and functional properties. The presence of both sulfonamide and difluoromethoxy functionalities imparts distinct reactivity and potential biological activity, making it a valuable candidate for further exploration in drug discovery and material science.

The< strong>benzenemethanesulfonamide moiety is well-known for its role as a pharmacophore in various therapeutic agents. Sulfonamides are widely recognized for their antimicrobial, anti-inflammatory, and diuretic properties. The introduction of a< strong>difluoromethoxy group into this framework introduces additional electronic and steric effects that can modulate the compound's interactions with biological targets. This modification has been strategically employed to enhance binding affinity, metabolic stability, and overall pharmacological efficacy.

In recent years, the< strong>CAS no. 112941-33-0 compound has been the subject of several innovative studies aimed at elucidating its potential applications. One of the most compelling areas of research involves its use as a precursor in the synthesis of novel sulfonamide-based drugs. The< strong>difluoromethoxy substituent is particularly noteworthy because fluorine atoms can significantly influence the pharmacokinetic profile of molecules. For instance, fluorine substitution often enhances lipophilicity, reduces metabolic clearance, and improves binding to biological receptors.

Recent advancements in computational chemistry have enabled researchers to predict the binding modes of< strong>Benzenemethanesulfonamide, 2-(difluoromethoxy)- to various biological targets with high accuracy. These studies have highlighted the compound's potential as an inhibitor of enzymes involved in cancer pathways. Specifically, the sulfonamide group can interact with key residues in active sites, while the< strong>difluoromethoxy moiety provides additional binding interactions that reinforce specificity. Such insights have paved the way for designing derivatives with enhanced therapeutic potential.

The synthesis of< strong>Benzenemethanesulfonamide, 2-(difluoromethoxy)- presents unique challenges due to the need for precise functionalization at multiple positions on the benzene ring. However, modern synthetic methodologies have made significant strides in addressing these challenges. Transition-metal-catalyzed cross-coupling reactions, along with palladium-mediated transformations, have been particularly effective in constructing the desired framework efficiently. These advances not only improve yield but also enable access to complex derivatives for further functionalization.

Beyond its pharmaceutical applications, this compound has shown promise in material science research. The combination of electron-withdrawing sulfonamide and electron-donating difluoromethoxy groups creates a molecule with tunable electronic properties. Such characteristics make it an attractive candidate for use in organic electronics, including light-emitting diodes (LEDs) and photovoltaic cells. Researchers are exploring how variations in substituent placement can optimize charge transport properties and device performance.

The environmental impact of< strong>CAS no. 112941-33-0 compounds is also a critical consideration in modern research. While these molecules offer numerous benefits in therapeutic applications, their persistence and potential toxicity must be carefully evaluated. Studies have begun to investigate biodegradation pathways and interaction with aquatic ecosystems to ensure that their use does not lead to unintended environmental consequences. This holistic approach ensures that innovation is balanced with sustainability.

In conclusion, Benzenemethanesulfonamide, 2-(difluoromethoxy)- represents a fascinating compound at the intersection of pharmaceutical chemistry and material science. Its unique structure and functional properties make it a versatile tool for drug discovery and advanced materials development. As research continues to uncover new applications and synthetic strategies, this molecule is poised to play an increasingly important role in addressing global challenges across multiple scientific disciplines.